2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol
Overview
Description
2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound has been found to exhibit promising properties that make it a potential candidate for the development of new drugs for the treatment of various diseases. In
Mechanism of Action
The mechanism of action of 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol is not yet fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in cells, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the Wnt/β-catenin pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol exhibits various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit tumor growth in animal models. It has also been found to exhibit neuroprotective effects in animal models of Alzheimer's disease and to improve glucose tolerance in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. However, one limitation is that the compound is relatively expensive, which may limit its use in some experiments.
Future Directions
There are several future directions for the study of 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in the treatment of other diseases, such as cardiovascular disease and inflammatory disorders. Additionally, future studies could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol involves the reaction of 1-methyl-1H-benzimidazole-2-carbaldehyde with 1,1-diphenyl-1-propanol in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through a purification process that involves recrystallization.
Scientific Research Applications
2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenyl-1-propanol has been studied extensively for its potential applications in medical research. It has been found to exhibit promising properties that make it a potential candidate for the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.
properties
IUPAC Name |
2-(1-methylbenzimidazol-2-yl)-1,1-diphenylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O/c1-17(22-24-20-15-9-10-16-21(20)25(22)2)23(26,18-11-5-3-6-12-18)19-13-7-4-8-14-19/h3-17,26H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PICOWFNAWPONSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1C)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-methyl-1H-benzimidazol-2-yl)-1,1-diphenylpropan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2-dimethyl-5-{3-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one](/img/structure/B5185984.png)
![N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~1~-(4-fluorophenyl)-N~2~-(2-phenylethyl)glycinamide](/img/structure/B5186007.png)
![2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-nitrobenzenesulfonate](/img/structure/B5186011.png)
![N-(4-ethoxyphenyl)-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide](/img/structure/B5186013.png)
![4-{[2-(2,4-dimethoxy-3-methylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thiomorpholine](/img/structure/B5186032.png)
![3-(2-bromophenyl)-5-(4-chlorophenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone](/img/structure/B5186039.png)
![2,3-dihydro-1H-inden-2-yl({2-[(6-methyl-3-pyridinyl)oxy]-3-pyridinyl}methyl)amine](/img/structure/B5186042.png)
![N-{4-[5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl}acetamide](/img/structure/B5186049.png)
![2-[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]-7-nitro-9H-fluoren-9-one](/img/structure/B5186052.png)
![2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide](/img/structure/B5186069.png)
